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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the safe handling and appropriate

storage of 3-Methylbenzophenone (CAS No. 643-65-2). Adherence to these protocols is

crucial for ensuring laboratory safety and maintaining the integrity of the compound for

research and development purposes.

Physical and Chemical Properties
Proper handling and storage procedures are directly related to the physical and chemical

properties of a substance. The following table summarizes the key properties of 3-
Methylbenzophenone.
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Property Value Source

Molecular Formula C₁₄H₁₂O [1][2]

Molecular Weight 196.24 g/mol [1][2]

Appearance

Clear, slightly yellow to

greenish liquid or light green

liquid. Also described as a

white to off-white crystalline

powder.

[1][3][4]

Odor Slight aromatic odor [1]

Boiling Point
183 - 185 °C @ 16 mmHg; 317

°C
[3][4]

Melting Point
Not available (liquid at room

temperature is common)
[3]

Flash Point > 112 °C (> 233.6 °F) [3]

Density 1.093 - 1.095 g/cm³ @ 20°C [4][5]

Solubility

Insoluble in water. Soluble in

organic solvents like ethanol

and acetone.

[1][4]

Stability
Stable under normal conditions

and temperatures.
[1][3]

Safety and Hazard Information
3-Methylbenzophenone is a chemical that requires careful handling to avoid potential health

risks.

Hazard Statements:

May cause skin irritation.

May cause serious eye irritation.
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May cause respiratory irritation.

May be harmful if swallowed.

May cause damage to organs through prolonged or repeated exposure.[2][4]

Toxic to aquatic life with long-lasting effects.[2]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

Wash skin thoroughly after handling.[6]

Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

Store in a well-ventilated place. Keep container tightly closed.[3][4]

Experimental Protocols
The following are detailed protocols for common laboratory procedures involving 3-
Methylbenzophenone.

3.1. Personal Protective Equipment (PPE) Protocol

A foundational step before handling 3-Methylbenzophenone is ensuring adequate personal

protection.

Required Personal Protective Equipment

Lab Coat Chemical Safety Goggles
(EN 166 compliant)

Wear Nitrile or Neoprene Gloves
(check manufacturer's compatibility data)

Wear Proceed with
Experimental Work

Before Handling
3-Methylbenzophenone

Don

Click to download full resolution via product page

Caption: Personal Protective Equipment Workflow.
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3.2. Weighing and Dispensing Protocol (for liquid form)

Accurate and safe weighing is critical for experimental reproducibility.

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.

Place a calibrated analytical balance inside the fume hood.

Have absorbent pads ready to place under the weighing vessel to contain any potential

spills.

Procedure:

Tare a clean, dry, and sealed container (e.g., a vial with a screw cap) on the analytical

balance.

Using a clean glass pipette or syringe, carefully transfer the desired amount of 3-
Methylbenzophenone into the tared container.

Avoid splashing. Dispense the liquid slowly against the inner wall of the container.

Securely close the container immediately after dispensing.

Record the final weight.

Post-Procedure:

Clean any minor drips or spills within the fume hood immediately using an appropriate

absorbent material.

Wipe the exterior of the container to remove any residual chemical.

Dispose of the pipette or syringe and any contaminated materials in the designated

chemical waste container.
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3.3. Solution Preparation Protocol

This protocol outlines the steps for safely preparing a solution of 3-Methylbenzophenone.

Start: Prepare Solution

1. Weigh 3-Methylbenzophenone
in a sealed container
(inside fume hood)

2. Add appropriate organic solvent
(e.g., ethanol, acetone)

to a separate flask

3. Slowly transfer the weighed
3-Methylbenzophenone into the solvent

4. Mix gently until dissolved
(use magnetic stirrer if necessary)

5. Adjust to final volume
with solvent

6. Label the solution clearly and store appropriately

End: Solution Ready
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Caption: Solution Preparation Workflow.

Handling and Storage Recommendations
Proper handling and storage are paramount to maintaining the chemical's stability and ensuring

a safe laboratory environment.

4.1. Handling

Ventilation: Always handle 3-Methylbenzophenone in a well-ventilated area, preferably

within a chemical fume hood.[7]

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[3] Do not

breathe mist, vapors, or spray.[3]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[6] Remove and wash contaminated clothing before reuse.[6]

Spills: In case of a spill, absorb the material with an inert absorbent such as sand, silica gel,

or sawdust.[3] Collect the absorbed material into a suitable, closed container for disposal.[3]

Prevent the chemical from entering the environment.[3]

4.2. Storage

Container: Keep the container tightly closed when not in use.[3][4]

Conditions: Store in a cool, dry, and well-ventilated place.[3][4] Room temperature storage is

generally recommended.[1][8]

Incompatibilities: Store away from strong oxidizing agents.[3][5]

Labeling: Ensure all containers are clearly and accurately labeled.

Caption: Key Storage Requirements.

Disposal Considerations
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Dispose of 3-Methylbenzophenone and its containers in accordance with local, regional, and

national regulations. Do not allow the chemical to be released into the environment.[3]

Contaminated packaging should be treated as the chemical itself.

This document is intended for informational purposes only and does not supersede any

regulatory requirements or institutional safety protocols. Always consult the most recent Safety

Data Sheet (SDS) for 3-Methylbenzophenone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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